Cas no 1375068-83-9 (1-tert-Butyl-6,7-difluoro-1,2,3-benzotriazole)

• Product Name: 1-tert-Butyl-6,7-difluoro-1,2,3-benzotriazole
• CAS No: 1375068-83-9
• MF: C₁₀H₁₁F₂N₃
• MW: 211.211248636246
• MDL: MFCD22205778
• CID: 2772209
• PubChem ID: 70699863
• Update Time: 2025-10-28

1-tert-Butyl-6,7-difluoro-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 1-(tert-Butyl)-6,7-difluoro-1H-benzo[d][1,2,3]triazole
• DTXSID80742976
• 1-tert-Butyl-6,7-difluoro-1,2,3-benzotriazole
• 1375068-83-9
• 1-tert-Butyl-6,7-difluoro-1H-benzotriazole
• 1-tert-butyl-6,7-difluoro-1H-1,2,3-benzotriazole
• MFCD22205778
• BS-25631

• MDL： MFCD22205778
• Inchi： 1S/C10H11F2N3/c1-10(2,3)15-9-7(13-14-15)5-4-6(11)8(9)12/h4-5H,1-3H3
• InChI Key： XELWCUAOAZXRPO-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC2=C1N(C(C)(C)C)N=N2)F

Computed Properties

• Exact Mass: 211.09210369g/mol
• Monoisotopic Mass: 211.09210369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 30.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles

Additional information on 1-tert-Butyl-6,7-difluoro-1,2,3-benzotriazole

1-Tert-Butyl-6,7-Difluoro-1,2,3-Benzotriazole: A Comprehensive Overview

The compound 1-Tert-butyl-6,7-difluoro-1,2,3-benzotriazole, identified by the CAS number 1375068-83-9, is a highly specialized organic compound with a unique structure and diverse applications. This benzotriazole derivative has garnered significant attention in the scientific community due to its versatile properties and potential uses in various fields. In this article, we will delve into its chemical structure, synthesis methods, applications, and recent research findings.

The molecular structure of 1-Tert-butyl-6,7-difluoro-1,2,3-benzotriazole consists of a benzotriazole ring system with a tert-butyl group at position 1 and fluorine atoms at positions 6 and 7. This arrangement imparts unique electronic and steric properties to the molecule. The benzotriazole ring is known for its aromatic stability and ability to coordinate with metal ions, making it a valuable component in various chemical systems. The presence of the tert-butyl group enhances the compound's hydrophobicity and thermal stability, while the fluorine atoms at positions 6 and 7 contribute to its electronic versatility.

Recent studies have explored the synthesis of 1-Tert-butyl-6,7-difluoro-1,2,3-benzotriazole through various methods. One prominent approach involves the substitution reaction of a parent benzotriazole derivative with a tert-butyl group and subsequent fluorination at specific positions. Researchers have optimized reaction conditions to achieve high yields and purity levels. These advancements have made the compound more accessible for industrial and research applications.

The applications of 1-Tert-butyl-6,7-difluoro-1,2,3-benzotriazole span across multiple domains. In materials science, it is used as a stabilizer in polymers due to its ability to scavenge free radicals and prevent oxidative degradation. Its coordination properties make it a promising candidate for metal complexation in catalysis and sensing applications. Additionally, this compound has shown potential in drug design as a scaffold for bioactive molecules.

In the field of environmental science, recent research has focused on the degradation pathways of 1-Tert-butyl-6,7-difluoro-1,2,3-benzotriazole. Studies indicate that under certain conditions, such as UV light exposure or microbial action, the compound undergoes biodegradation into less harmful byproducts. This understanding is crucial for assessing its environmental impact and ensuring sustainable use.

The toxicity profile of 1-Tert-butyl-6,7-difluoro-1,2,3-benzotriazole has also been investigated in recent years. Acute toxicity studies reveal that it exhibits low toxicity to aquatic organisms at environmentally relevant concentrations. However, chronic exposure studies are still underway to fully understand its long-term effects on ecosystems.

In conclusion, 1-Tert-butyl-6,7-difluoro-1,2,3-benzotriazole, with its unique chemical properties and diverse applications, CAS No: 1375068839 , continues to be a subject of intense research interest. Its role in materials science, drug design , and environmental chemistry highlights its significance in advancing modern technologies. As ongoing studies uncover more about its behavior and potential uses, 1-Tert-butyl - 6 , 7 -difluoro derivatives are poised to play an even greater role in various industries.